Cas no 2287286-33-1 (5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid
• CAS No: 2287286-33-1
• MF: C₁₄H₁₁BrN₂O₄
• MW: 351.152142763138
• CID: 6006796
• PubChem ID: 137943946
• Update Time: 2025-06-09

5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid
• 2287286-33-1
• EN300-6747166
• 2-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-4-carboxylic acid

• Inchi： 1S/C14H11BrN2O4/c15-11-7-16-12(6-10(11)13(18)19)17-14(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)(H,16,17,20)
• InChI Key： WHEDSFNLAUSWRD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.99022g/mol
• Monoisotopic Mass: 349.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid

Recent Advances in the Study of 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid (CAS: 2287286-33-1)

5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid (CAS: 2287286-33-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for novel drug candidates. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid as a precursor for the development of kinase inhibitors. The study demonstrated that this compound could be efficiently modified to produce derivatives with high selectivity for specific kinase targets, offering promising avenues for cancer therapy. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in improved binding affinity and reduced off-target effects.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the synthesis of novel anti-inflammatory agents. The study revealed that derivatives of 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid exhibited potent inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The researchers also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Recent patents have also highlighted the industrial relevance of 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid. For instance, a 2023 patent application by a leading pharmaceutical company described a scalable and cost-effective synthesis route for this compound, emphasizing its importance in large-scale drug production. The patent outlined innovative purification techniques that significantly improved the yield and purity of the final product, addressing previous challenges in its manufacturing process.

In addition to its pharmaceutical applications, 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid has been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology demonstrated its utility as a probe for studying enzyme mechanisms. The compound's unique structural features allowed researchers to elucidate the catalytic mechanisms of certain enzymes involved in nucleotide metabolism, providing insights that could inform the design of new enzyme inhibitors.

Despite these advancements, challenges remain in the broader application of 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid. For example, some studies have reported variability in its reactivity under different conditions, necessitating further optimization of synthetic protocols. Additionally, while its biological activities are promising, more in vivo studies are needed to fully assess its therapeutic potential and safety profile.

In conclusion, 5-Bromo-2-(phenylmethoxycarbonylamino)pyridine-4-carboxylic acid (CAS: 2287286-33-1) continues to be a valuable compound in medicinal chemistry and drug development. Its versatility as a synthetic intermediate and its promising biological activities make it a focal point of ongoing research. Future studies should aim to address the existing challenges and explore new applications, particularly in the context of personalized medicine and targeted therapies.